N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-3-pyridinylalaninamide

• IUPAC Name: 2-(N-methylsulfonyl-4-phenoxyanilino)-N-pyridin-3-ylpropanamide
• InChI: InChI=1S/C21H21N3O4S/c1-16(21(25)23-17-7-6-14-22-15-17)24(29(2,26)27)18-10-12-20(13-11-18)28-19-8-4-3-5-9-19/h3-16H,1-2H3,(H,23,25)
• InChI Key: HBMYHVGEMRTCDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CN=CC=C1)N(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

The study of sulfonamides and related compounds has been extensive due to their diverse chemical reactions, physical properties, and potential applications in various fields. Sulfonamides, characterized by the sulfonamide group (-SO2NH2), play a crucial role in medicinal chemistry, materials science, and organic synthesis.

Synthesis Analysis

Sulfonamide derivatives are synthesized through various methods, including the reaction of sulfonic acids or their derivatives with amines. For instance, the synthesis of N-(4-methylsulfonamido-3-phenoxyphenyl)-9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboximide demonstrates a typical procedure involving the reaction of a sulfonamide precursor with an appropriate reactant in a specific solvent, followed by characterization techniques such as IR, NMR, and mass spectral analysis (Kankanala et al., 2011).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds is often characterized using X-ray crystallography, NMR spectroscopy, and computational methods. Structural studies reveal the geometrical arrangement, conformation, and intermolecular interactions within these compounds, which are crucial for understanding their chemical behavior and reactivity. For example, the supramolecular structures of isomeric sulfonamides have been studied to understand their hydrogen-bonding arrangements, revealing the influence of molecular conformation on the overall structure (Nada Kosutić Hulita et al., 2005).